Cas no 27706-38-3 (Gypsogenin O-Acetate)

Gypsogenin O-Acetate structure
Gypsogenin O-Acetate structure
Product Name:Gypsogenin O-Acetate
CAS No:27706-38-3
MF:C32H48O5
MW:512.720530509949
CID:5730026
PubChem ID:90683273
Update Time:2023-11-22

Gypsogenin O-Acetate Chemical and Physical Properties

Names and Identifiers

    • D5R6OC01IY
    • OLEAN-12-EN-28-OIC ACID, 3-(ACETYLOXY)-23-OXO-, (3.BETA.,4.ALPHA.)-
    • 27706-38-3
    • CHEMBL3298796
    • (3beta,4alpha)-3-Hydroxy-23-oxoolean-12-en-28-oic acid, acetate
    • (3.BETA.,4.ALPHA.)-3-HYDROXY-23-OXOOLEAN-12-EN-28-OIC ACID, ACETATE
    • Githagenin acetate
    • Olean-12-en-28-oic acid, 3-(acetyloxy)-23-oxo-, (3beta,4alpha)-
    • UNII-D5R6OC01IY
    • Q27276131
    • Gypsogenin acetate [MI]
    • Gypsogenin acetate
    • (4aS,6aR,6aS,6bR,8aR,9S,10S,12aR,14bS)-10-acetyloxy-9-formyl-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
    • Gypsogenin O-Acetate
    • Olean-12-en-28-oic acid, 3-(acetyloxy)-23-oxo-, (3β,4α)-
    • Inchi: 1S/C32H48O5/c1-20(34)37-25-11-12-28(4)23(29(25,5)19-33)10-13-31(7)24(28)9-8-21-22-18-27(2,3)14-16-32(22,26(35)36)17-15-30(21,31)6/h8,19,22-25H,9-18H2,1-7H3,(H,35,36)/t22-,23+,24+,25-,28-,29-,30+,31+,32-/m0/s1
    • InChI Key: MCDYEFFAFNMJFD-PRGPMLBASA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H]([C@@]1(C=O)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

  • Exact Mass: 512.35017463g/mol
  • Monoisotopic Mass: 512.35017463g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 590.3±50.0 °C(Predicted)
  • Solubility: Dichloromethane, Ethyl Acetate
  • pka: 4.62±0.70(Predicted)

Gypsogenin O-Acetate Security Information

  • Storage Condition:Refrigerator

Gypsogenin O-Acetate Pricemore >>

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